Cas no 1470-83-3 (Benzenesulfonic acid,4-methyl-, lithium salt (1:1))

• Product Name: Benzenesulfonic acid,4-methyl-, lithium salt (1:1)
• CAS No: 1470-83-3
• MF: C₇H₇LiO₃S
• MW: 178.134680986404
• CID: 159705
• PubChem ID: 23663634
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, lithium salt (1:1)
• Lithium 4-methylbenzenesulfonate
• lithium p-toluenesulphonate
• Benzenesulfonicacid, 4-methyl-, lithium salt (9CI)
• Lithium p-toluenesulfonate
• Lithiumtoluenesulfonate
• Lithium tosylate
• p-Toluenesulfonic acid lithium salt
• 4-Methylbenzenesulfonic acid lithium salt
• Benzenesulfonic acid,4-methyl-,lithium salt
• SCHEMBL1036060
• 1470-83-3
• EINECS 216-005-8
• lithium;4-methylbenzenesulfonate
• AKOS003025211
• NS00081193
• DTXSID40163562
• AKOS022191023

• Inchi： 1S/C7H8O3S.Li/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+1/p-1
• InChI Key： IOEDDFFKYCBADJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 178.02800
• Monoisotopic Mass: 172.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.34
• Melting Point: 106-107 DEG C /ANHYDROUS/
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.58000
• LogP: 1.97990